Cas no 93911-12-7 (Tridecyl β-D-maltopyranoside)

• Product Name: Tridecyl β-D-maltopyranoside
• CAS No: 93911-12-7
• MF: C₂₅H₄₈O₁₁
• MW: 524.642029762268
• MDL: MFCD08062386
• CID: 797341
• PubChem ID: 9914777
• Update Time: 2025-07-02

Tridecyl β-D-maltopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, tridecyl 4-O-a-D-glucopyranosyl-
• Tridecyl β-D-maltoside
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-tridecoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• TRIDECYL B-D-MALTOPYRANOSIDE
• A-D-maltopyranoside
• A-D-maltoside
• n-Tridecyl
• Tridecyl
• DTXSID40432745
• TRIDECYL MALTOSIDE-SOL-GRADE
• n-Tridecyl beta-D-maltopyranoside
• W-204093
• Tridecyl 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranoside
• 93911-12-7
• Tridecyl beta-D-maltopyranoside
• AS-79506
• Tridecyl beta-D-maltoside, >=99.0% (TLC)
• TRIDECYLMALTOSIDE-SOL-GRADE
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6R)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)-6-(TRIDECYLOXY)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• Tridecyl β-D-maltopyranoside

• MDL： MFCD08062386
• Inchi： 1S/C25H48O11/c1-2-3-4-5-6-7-8-9-10-11-12-13-33-24-22(32)20(30)23(17(15-27)35-24)36-25-21(31)19(29)18(28)16(14-26)34-25/h16-32H,2-15H2,1H3/t16-,17-,18-,19+,20-,21-,22-,23-,24-,25-/m1/s1
• InChI Key： JZPRPDMVGIRGBV-IYBATYGCSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 524.32000
• Monoisotopic Mass: 524.31966234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 17
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 710.8±60.0 °C at 760 mmHg
• Flash Point: 383.7±32.9 °C
• Solubility: H2O: soluble10mg/mL, clear, colorless
• PSA: 178.53000
• LogP: -0.06190
• Vapor Pressure: 0.0±5.1 mmHg at 25°C

Tridecyl β-D-maltopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tridecyl β-D-maltopyranoside

Comprehensive Overview of Tridecyl β-D-maltopyranoside (CAS No. 93911-12-7): Properties, Applications, and Innovations

Tridecyl β-D-maltopyranoside (CAS No. 93911-12-7) is a specialized non-ionic surfactant derived from maltose, featuring a tridecyl hydrophobic tail and a β-D-maltopyranoside hydrophilic head. This unique molecular structure endows it with exceptional solubilizing and stabilizing properties, making it a critical component in biochemical research, pharmaceutical formulations, and industrial applications. Its high purity and low critical micelle concentration (CMC) are particularly valued in membrane protein studies, where it aids in protein extraction and crystallization without denaturation.

In recent years, the demand for mild surfactants like Tridecyl β-D-maltopyranoside has surged due to growing interest in sustainable and biocompatible formulations. Researchers frequently search for alternatives to traditional detergents that minimize cellular toxicity while maintaining efficacy—a niche this compound excels in. Its compatibility with lipid bilayer systems and ability to preserve protein-native conformations align with trends in cryo-EM (cryogenic electron microscopy) and drug delivery systems, addressing common queries about gentle protein solubilization techniques.

The compound’s thermostability and pH tolerance further broaden its utility in enzyme stabilization and diagnostic assays, topics frequently explored in biotech forums. Notably, its role in vaccine adjuvants has gained attention post-pandemic, as scientists seek non-ionic adjuvants to enhance immune responses without inflammatory side effects. This positions Tridecyl β-D-maltopyranoside as a versatile tool in next-generation therapeutics.

From an industrial perspective, Tridecyl β-D-maltopyranoside is increasingly adopted in cosmetic emulsions and personal care products, capitalizing on its mildness and biodegradability. Searches for eco-friendly emulsifiers often highlight its advantages over synthetic counterparts, reflecting consumer demand for green chemistry solutions. Its low irritation potential also makes it suitable for sensitive skin formulations, a trending topic in dermatological research.

Quality control of CAS No. 93911-12-7 involves rigorous HPLC analysis and mass spectrometry to ensure batch-to-batch consistency—a key concern for manufacturers. Discussions in analytical chemistry circles frequently address methods to optimize its synthesis pathways, reducing byproducts while scaling production. These technical nuances cater to professionals searching for high-performance surfactants with reproducible properties.

In summary, Tridecyl β-D-maltopyranoside bridges fundamental science and applied innovation, answering contemporary needs in life sciences and material engineering. Its multifaceted applications—from structural biology to clean beauty—underscore its relevance in both academic and industrial settings, solidifying its status as a cutting-edge biochemical tool.